Cas no 78866-03-2 (Benzenamine, 4-[(4-nitrophenyl)azo]-N-[4-[(4-nitrophenyl)azo]phenyl]-)

• Product name: Benzenamine, 4-[(4-nitrophenyl)azo]-N-[4-[(4-nitrophenyl)azo]phenyl]-
• CAS No: 78866-03-2
• MF: C₂₄H₁₇N₇O₄
• MW: 467.436283826828
• CID: 1794747
• PubChem ID: 2818366

Benzenamine, 4-[(4-nitrophenyl)azo]-N-[4-[(4-nitrophenyl)azo]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(4-nitrophenyl)azo]-N-[4-[(4-nitrophenyl)azo]phenyl]-
• 78866-03-2
• DTXSID301040343
• Benzenamine, 4-[2-(4-nitrophenyl)diazenyl]-N-[4-[2-(4-nitrophenyl)diazenyl]phenyl]-

• Inchi： InChI=1S/C24H17N7O4/c32-30(33)23-13-9-21(10-14-23)28-26-19-5-1-17(2-6-19)25-18-3-7-20(8-4-18)27-29-22-11-15-24(16-12-22)31(34)35/h1-16,25H
• InChI Key： SIUDUSAEEIIBIY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC2=CC=C(C=C2)N=NC3=CC=C(C=C3)[N+](=O)[O-])N=NC4=CC=C(C=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 467.13420205g/mol
• Monoisotopic Mass: 467.13420205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 153Ų